Cas no 2172589-19-2 (2-1-(1-methoxybutan-2-yl)-5-(oxan-4-yl)-1H-1,2,3-triazol-4-ylacetonitrile)

• Product Name: 2-1-(1-methoxybutan-2-yl)-5-(oxan-4-yl)-1H-1,2,3-triazol-4-ylacetonitrile
• CAS No: 2172589-19-2
• MF: C₁₄H₂₂N₄O₂
• MW: 278.350082874298
• CID: 5569632
• PubChem ID: 165596712
• Update Time: 2025-05-20

2-1-(1-methoxybutan-2-yl)-5-(oxan-4-yl)-1H-1,2,3-triazol-4-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2172589-19-2
• EN300-1599121
• 2-[1-(1-methoxybutan-2-yl)-5-(oxan-4-yl)-1H-1,2,3-triazol-4-yl]acetonitrile
• 2-1-(1-methoxybutan-2-yl)-5-(oxan-4-yl)-1H-1,2,3-triazol-4-ylacetonitrile

• Inchi： 1S/C14H22N4O2/c1-3-12(10-19-2)18-14(11-5-8-20-9-6-11)13(4-7-15)16-17-18/h11-12H,3-6,8-10H2,1-2H3
• InChI Key： FDLMHHMWIWCYAP-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)C1=C(CC#N)N=NN1C(COC)CC

Computed Properties

• Exact Mass: 278.17427596g/mol
• Monoisotopic Mass: 278.17427596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 73Ų

Additional information on 2-1-(1-methoxybutan-2-yl)-5-(oxan-4-yl)-1H-1,2,3-triazol-4-ylacetonitrile

2-1-(1-Methoxybutan-2-yl)-5-(oxan-4-yl)-1H-1,2,3-triazol-4-ylacetonitrile: A Comprehensive Overview

The compound 2-1-(1-methoxybutan-2-yl)-5-(oxan-4-yl)-1H-1,2,3-triazol-4-ylacetonitrile, with the CAS number NO2172589-19-2, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and chemical synthesis. This compound is notable for its unique structural features, which include a triazole ring system, a methoxybutan group, and an oxane substituent. These structural elements contribute to its potential applications in drug discovery and development.

Recent studies have highlighted the importance of triazole-containing compounds in various therapeutic areas. The presence of the 1H-1,2,3-triazole ring in this compound suggests potential biological activity, as triazoles are known to exhibit anti-inflammatory, antifungal, and anticancer properties. The substitution pattern of the triazole ring further enhances its functional diversity. The oxane group attached at position 5 of the triazole ring introduces additional complexity to the molecule, potentially influencing its pharmacokinetic properties such as solubility and bioavailability.

The methoxybutan group at position 1 of the triazole ring adds another layer of functionality to this compound. Methoxy groups are often associated with increased lipophilicity and improved drug-like properties. This substitution pattern may also play a role in modulating the compound's interaction with biological targets, such as enzymes or receptors.

In terms of synthesis, this compound represents a significant achievement in organic chemistry. The construction of the triazole ring typically involves a click chemistry approach, such as the Huisgen cycloaddition reaction between an azide and an alkyne. The introduction of the methoxybutan and oxane substituents likely requires precise control over reaction conditions to ensure high yields and selectivity.

Recent research has focused on optimizing the synthesis of similar compounds to improve their scalability and cost-effectiveness. For instance, studies have explored the use of catalytic systems to facilitate the formation of triazole rings under mild conditions. These advancements could potentially be applied to the synthesis of this compound, making it more accessible for large-scale production.

The biological evaluation of this compound is another area of active investigation. Initial screening studies have suggested that it may exhibit activity against certain disease targets. For example, its ability to inhibit specific kinases or modulate receptor activity could make it a promising candidate for drug development.

In conclusion, NO2172589-19-2, or 2-1-(1-methoxybutan-2-yl)-5-(oxan-4-yl)-1H-1,2,3-triazol-4-yliacetonitrile, represents a cutting-edge molecule with significant potential in various therapeutic areas. Its unique structure and functional groups make it an attractive target for further research and development.